![molecular formula C11H11NO3 B1323252 2,6-Dimethoxybenzoylacetonitrile CAS No. 847951-47-7](/img/structure/B1323252.png)
2,6-Dimethoxybenzoylacetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-Dimethoxybenzoylacetonitrile is a chemical compound with the CAS Number: 847951-47-7 and a molecular weight of 205.21 .
Molecular Structure Analysis
The molecular structure of 2,6-Dimethoxybenzoylacetonitrile is represented by the linear formula C11H11NO3 . The IUPAC name for this compound is 3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile .Physical And Chemical Properties Analysis
2,6-Dimethoxybenzoylacetonitrile is a yellow solid . It has a molecular weight of 205.21 .Scientific Research Applications
Organic Synthesis
2,6-Dimethoxybenzoylacetonitrile: is a valuable intermediate in organic synthesis. Its structure allows for the introduction of the dimethoxyphenyl group into various molecular frameworks, which can be pivotal in synthesizing complex organic compounds. For example, it can be used to synthesize heterocyclic compounds that are prevalent in many pharmaceuticals .
Catalysis
Lastly, in the field of catalysis, 2,6-Dimethoxybenzoylacetonitrile can be a substrate in catalytic reactions to produce fine chemicals. Its reactivity can be harnessed in the presence of various catalysts to create products with high precision and selectivity .
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar compound, 2,6-dimethoxy benzoquinone, has been found to exhibit antimicrobial activity against staphylococcus aureus .
Mode of Action
It’s structurally similar compound, 2,6-dimethoxy benzoquinone, has been found to exhibit antimicrobial activity, suggesting that it may interact with bacterial cells to inhibit their growth .
Result of Action
It’s structurally similar compound, 2,6-dimethoxy benzoquinone, has been found to exhibit antimicrobial activity, suggesting that it may have a bactericidal or bacteriostatic effect .
properties
IUPAC Name |
3-(2,6-dimethoxyphenyl)-3-oxopropanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-14-9-4-3-5-10(15-2)11(9)8(13)6-7-12/h3-5H,6H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTPPCEYLUSGNAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)CC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30640832 |
Source
|
Record name | 3-(2,6-Dimethoxyphenyl)-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30640832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethoxybenzoylacetonitrile | |
CAS RN |
847951-47-7 |
Source
|
Record name | 3-(2,6-Dimethoxyphenyl)-3-oxopropanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30640832 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.